Cas no 27243-91-0 (2-(4-Methylphenyl)-3-oxobutanenitrile)

• Product Name: 2-(4-Methylphenyl)-3-oxobutanenitrile
• CAS No: 27243-91-0
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• MDL: MFCD13811203
• CID: 2930661
• PubChem ID: 12424313
• Update Time: 2023-08-10

2-(4-Methylphenyl)-3-oxobutanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(4-methylphenyl)-3-oxobutanenitrile
• 1-(p-methylphenyl)-1-cyanoacetone
• CBA24391
• 2-(4-methylphenyl)-3-oxobutyronitrile
• 2-(4-methylphenyl)-3-oxo-butyronitrile
• Z2678251419
• 2-(4-Methylphenyl)-3-oxobutanenitrile

• MDL： MFCD13811203
• Inchi： 1S/C11H11NO/c1-8-3-5-10(6-4-8)11(7-12)9(2)13/h3-6,11H,1-2H3
• InChI Key： QWWANUDFLOXOCB-UHFFFAOYSA-N
• SMILES： O=C(C)C(C#N)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.9
• Topological Polar Surface Area: 40.9